Cas no 1807034-20-3 (Methyl 3,5-dibromo-2-fluorophenylacetate)

• Product Name: Methyl 3,5-dibromo-2-fluorophenylacetate
• CAS No: 1807034-20-3
• MF: C₉H₇Br₂FO₂
• MW: 325.95708489418
• CID: 4707851
• Update Time: 2025-08-02

Methyl 3,5-dibromo-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-2-fluorophenylacetate

• Inchi： 1S/C9H7Br2FO2/c1-14-8(13)3-5-2-6(10)4-7(11)9(5)12/h2,4H,3H2,1H3
• InChI Key： ZDZYMHLFDRCJCY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,5-dibromo-2-fluorophenylacetate

Methyl 3,5-dibromo-2-fluorophenylacetate (CAS No. 1807034-20-3): An Overview of Its Synthesis, Properties, and Applications

Methyl 3,5-dibromo-2-fluorophenylacetate (CAS No. 1807034-20-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated aromatic ring linked to an ester group. The combination of these functional groups imparts a range of interesting properties that make it a valuable intermediate in various synthetic pathways and applications.

The synthesis of Methyl 3,5-dibromo-2-fluorophenylacetate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach is the bromination of a fluorinated aromatic compound followed by esterification. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound. For instance, the use of catalytic systems and microwave-assisted reactions has shown promise in improving the efficiency and reducing the environmental impact of the synthesis process.

In terms of physical and chemical properties, Methyl 3,5-dibromo-2-fluorophenylacetate exhibits a high degree of stability under various conditions. It is generally a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and ethyl acetate. These solubility characteristics make it suitable for use in a variety of chemical reactions and formulations.

The unique combination of bromine and fluorine atoms in the molecular structure of Methyl 3,5-dibromo-2-fluorophenylacetate confers several important properties. Bromine atoms are known for their ability to participate in various substitution and elimination reactions, making the compound a valuable building block for the synthesis of more complex molecules. Fluorine atoms, on the other hand, can significantly influence the electronic properties of the molecule, enhancing its reactivity and stability in certain environments.

In the pharmaceutical industry, Methyl 3,5-dibromo-2-fluorophenylacetate has found applications as an intermediate in the synthesis of drugs with diverse therapeutic effects. For example, it can be used to synthesize compounds with anti-inflammatory, antiviral, and anticancer properties. Recent studies have explored its potential as a precursor for developing novel drug candidates with improved bioavailability and reduced side effects. The ability to fine-tune the molecular structure through functional group modifications allows researchers to optimize the pharmacological properties of these compounds.

Beyond pharmaceuticals, Methyl 3,5-dibromo-2-fluorophenylacetate has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in the development of advanced materials such as polymers and coatings. For instance, incorporating this compound into polymer chains can enhance their thermal stability and mechanical strength. Additionally, its use in coating formulations can improve their resistance to environmental factors such as UV radiation and chemical degradation.

From an analytical perspective, the characterization of Methyl 3,5-dibromo-2-fluorophenylacetate is crucial for ensuring its quality and purity. Common analytical techniques used for this purpose include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and composition of the compound, enabling researchers to verify its identity and assess its purity levels.

In conclusion, Methyl 3,5-dibromo-2-fluorophenylacetate (CAS No. 1807034-20-3) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable physical properties make it an attractive intermediate for various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in developing innovative drugs and advanced materials. As advancements in synthetic methods and analytical techniques continue to evolve, the potential applications of this compound are likely to expand even further.